4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide

• IUPAC Name: 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide
• InChI: InChI=1S/C16H16F2N2O3/c1-19-15(21)12-6-4-11(5-7-12)9-20(16(22)14(17)18)10-13-3-2-8-23-13/h2-8,14H,9-10H2,1H3,(H,19,21)
• InChI Key: RQAJAUJSMGLSTN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)CN(CC2=CC=CO2)C(=O)C(F)F
• Molecular Formula: C16H16F2N2O3
• Molecular Weight: 322.31 g/mol

Description

4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide, also known as DREADD ligand, is a synthetic compound that has gained significant attention in the field of neuroscience. This molecule is used to selectively activate or inhibit specific neurons in the brain, allowing for the study of neural circuits and behaviors. In

Mechanism of Action

4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand selectively activates or inhibits specific neurons by binding to 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamides, which are modified G protein-coupled receptors. When 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand binds to a 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide, it causes a conformational change that activates or inhibits downstream signaling pathways. This allows for the selective activation or inhibition of specific neurons.
Biochemical and Physiological Effects
4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand has been shown to have minimal off-target effects and is well-tolerated in vivo. Studies have shown that 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand can selectively activate or inhibit specific neurons, leading to changes in behavior and physiology. For example, 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand has been used to selectively activate dopamine neurons in the ventral tegmental area, leading to increased locomotor activity and reward-seeking behavior.

Advantages and Limitations for Lab Experiments

The use of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand in neuroscience research has several advantages. It allows for the selective activation or inhibition of specific neurons, which can be used to study the function of neural circuits and behaviors. Additionally, 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand has minimal off-target effects and is well-tolerated in vivo.
However, there are also limitations to the use of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand. For example, the expression of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamides in specific neurons can be challenging, and the effects of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand may not be entirely specific to those neurons. Additionally, the long-term effects of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide activation or inhibition are not well-understood.

Future Directions

There are several future directions for the use of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand in neuroscience research. One area of focus is the development of new 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamides with improved specificity and sensitivity. Additionally, researchers are exploring the use of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand in combination with other techniques, such as optogenetics and chemogenetics, to study neural circuits and behaviors with even greater precision. Finally, the use of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand in translational research, such as the development of new therapies for neurological disorders, is an exciting area of future research.

Synthesis Methods

The synthesis of 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand involves multiple steps. The starting material is 2-furancarboxaldehyde, which is reacted with ethyl acetoacetate to form 2-(2-furyl)ethylacetoacetate. This intermediate is then reacted with methylamine and benzoyl chloride to form 4-[[(2-furylmethyl)amino]methyl]benzoic acid. The final step involves the reaction of this intermediate with difluoroacetic anhydride to form 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide.

Scientific Research Applications

4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand has been widely used in neuroscience research to study the function of specific neural circuits and behaviors. This molecule is used in conjunction with designer receptors exclusively activated by designer drugs (4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamides), which are modified G protein-coupled receptors that can be selectively activated or inhibited by specific ligands. By expressing 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamides in specific neurons and administering 4-[[(2,2-difluoroacetyl)-(furan-2-ylmethyl)amino]methyl]-N-methylbenzamide ligand, researchers can selectively activate or inhibit those neurons, allowing for the study of neural circuits and behaviors.